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Introduction: llluminating Apoptosis

(Asp)2-Rhodamine 110, also known as Rhodamine 110 bis-(L-aspartic acid amide), is a
fluorogenic substrate primarily used in cell biology to detect the activity of executioner
caspases, particularly caspase-3 and caspase-7.[1][2][3] These caspases are pivotal proteases
that, once activated, orchestrate the systematic dismantling of the cell during programmed cell
death, or apoptosis.[1] The substrate's design leverages the specific cleavage recognition
sequence of these enzymes to produce a highly fluorescent signal, making it an invaluable tool
for quantifying apoptotic events in real-time.[3][4][5] Its high sensitivity and utility in various
assay formats, including flow cytometry and fluorescence microscopy, have established it as a
staple reagent in apoptosis research and high-throughput screening for potential therapeutic
agents.[3][6]

Mechanism of Action

In its native state, (Asp)2-Rhodamine 110 is a non-fluorescent bis-amide derivative of the
Rhodamine 110 (R110) fluorophore.[7] The two aspartic acid residues linked to the R110 core
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serve as recognition sites for active caspase-3 and caspase-7.[3] During apoptosis, these
executioner caspases are activated and proceed to cleave a multitude of cellular proteins at
specific tetrapeptide sequences ending in an aspartate residue.[1] (Asp)z-Rhodamine 110
mimics these natural substrates.

The activation mechanism involves a sequential, two-step cleavage process:

» First Cleavage: An active caspase enzyme cleaves one of the aspartic acid residues from
the R110 core. This initial cleavage event results in a mono-amide intermediate and a
significant increase in fluorescence (approximately 3500-fold).[7]

o Second Cleavage: The second aspatrtic acid residue is subsequently cleaved, releasing the
free, highly fluorescent Rhodamine 110 molecule.[7]

The resulting fluorescence intensity is directly proportional to the amount of active caspase-3/7
present in the sample, allowing for precise quantification of apoptotic activity.[2]

Mechanism of (Asp)2-Rhodamine 110 Activation

————————— Active Caspase-3/7
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Mechanism of (Asp)2-Rhodamine 110 activation by caspases.

Context: The Apoptotic Signaling Pathway

Caspase-3 and Caspase-7 are "executioner" caspases, meaning they are the final effectors in
the apoptotic cascade. Their activation is the convergence point for two primary signaling
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pathways: the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][8][9]

» Extrinsic Pathway: Initiated by the binding of extracellular ligands (e.g., FasL) to
transmembrane death receptors, leading to the formation of the Death-Inducing Signaling
Complex (DISC). This complex activates initiator caspase-8, which can then directly cleave
and activate caspase-3.[9][10]

« Intrinsic Pathway: Triggered by intracellular stress (e.g., DNA damage), this pathway leads to
mitochondrial outer membrane permeabilization and the release of cytochrome c.[9]
Cytochrome c binds to Apaf-1, forming the apoptosome, which recruits and activates initiator
caspase-9.[8][9] Active caspase-9 then proceeds to cleave and activate caspase-3.[9][10]

(Asp)2-Rhodamine 110 serves as a direct reporter for the final, execution phase of both
pathways.
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Apoptotic pathways converging on Caspase-3/7 activation.

Quantitative Data

The utility of a fluorescent probe is defined by its photophysical properties. Rhodamine 110, the
resulting fluorophore, is known for its high quantum yield and spectral characteristics that are
compatible with standard filter sets.

Property Value Reference
Excitation Maximum (Aex) ~492-499 nm [21151[7]
Emission Maximum (Aem) ~520-529 nm [21151[7]
Cs2H26F6sN4013 (trifluoroacetic
Molecular Formula ) [4]
acid salt)

) 788.57 g/mol (trifluoroacetic
Molecular Weight ) [4]
acid salt)

. ~300-fold higher than
Sensitivity Advantage _ o [7]
coumarin (AMC) derivatives

Fluorescence Increase ~3500-fold upon first cleavage [7]

Experimental Protocol: Cell-Based Caspase-3/7
Activity Assay

This protocol provides a general workflow for measuring caspase-3/7 activity in adherent or
suspension cells using (Asp)z-Rhodamine 110 in a 96-well plate format. Optimization of cell
number, reagent concentration, and incubation time is recommended for specific cell types and
experimental conditions.

Materials

e Cells of interest
o Black, clear-bottom 96-well microplates

o Complete culture medium
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Apoptosis-inducing agent (e.g., Staurosporine, anti-Fas antibody)

(Asp)2-Rhodamine 110 substrate stock solution (e.g., 1 mM in DMSO)

Cell Lysis Buffer (Tris-based buffer with mild detergent, e.g., Triton X-100)

Phosphate-Buffered Saline (PBS)

Fluorescence microplate reader

Methodology

e Cell Seeding:

o Adherent Cells: Seed cells in a black 96-well plate at a density that will result in 50-80%
confluency at the time of the assay (e.g., 10,000 - 20,000 cells/well in 100 pL medium).
Incubate overnight.

o Suspension Cells: Plate cells immediately before treatment (e.g., 50,000 - 100,000
cells/well in 100 pL medium).

 Induction of Apoptosis:
o Treat cells with the desired apoptosis-inducing agent at various concentrations.

o Include negative control wells (vehicle-treated) and positive control wells (known apoptosis
inducer).

o Incubate for the desired period (e.g., 4-24 hours) under standard culture conditions.
o Cell Lysis and Substrate Addition:

o For Adherent Cells: Carefully aspirate the culture medium. Add 50 pL of chilled Cell Lysis
Buffer per well.[11]

o For Suspension Cells: Centrifuge the plate at 400 x g for 5 minutes, aspirate the
supernatant, and resuspend the cell pellet in 50 pL of chilled Cell Lysis Buffer.[11]

o Incubate on ice for 15-30 minutes.[5][11]
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o Prepare the assay solution by diluting the (Asp)2-Rhodamine 110 stock into the
appropriate assay buffer to a final working concentration (e.g., 10-50 uM).

o Add 50 pL of the assay solution to each well containing the cell lysate.

e |ncubation and Measurement:
o Mix gently on a plate shaker for 30-60 seconds.[2]

o Incubate at room temperature or 37°C, protected from light, for 1 to 4 hours. The optimal
incubation time may vary.[2]

o Measure fluorescence using a microplate reader with filters appropriate for Rhodamine
110 (Excitation: ~495 nm, Emission: ~520 nm).[5]

e Data Analysis:
o Subtract the background fluorescence from blank wells (lysis buffer and substrate only).
o Plot the fluorescence intensity against the concentration of the test compound.

o Express activity as relative fluorescence units (RFU) or calculate the fold-change relative
to the negative control.
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Experimental Workflow: Caspase-3/7 Assay
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Workflow for a cell-based caspase-3/7 activity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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